Cas no 162709-86-6 (5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene)

5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene structure
162709-86-6 structure
Product Name:5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene
CAS No:162709-86-6
MF:C55H103ClO3
MW:847.857537508011
CID:2780668
PubChem ID:71350498
Update Time:2025-04-21

5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 5-(CHLOROMETHYL)-1,2,3-TRIS(HEXADECYLOXY)BENZENE
    • 162709-86-6
    • DTXSID40776297
    • 5-(Chloromethyl)-1,2,3-tris(hexadecyloxy)benzene
    • Inchi: 1S/C55H103ClO3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-57-53-49-52(51-56)50-54(58-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)55(53)59-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h49-50H,4-48,51H2,1-3H3
    • InChI Key: VQUAHIRNIXQLEO-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(=C(C=1)OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 846.7595748Da
  • Monoisotopic Mass: 846.7595748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 49
  • Complexity: 733
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 25.5
  • Topological Polar Surface Area: 27.7Ų
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